Cas no 821777-11-1 (Benzenamine, N-butyl-N-ethyl-4-nitro-3-(trifluoromethyl)-)

• Product Name: Benzenamine, N-butyl-N-ethyl-4-nitro-3-(trifluoromethyl)-
• CAS No: 821777-11-1
• MF: C₁₃H₁₇F₃N₂O₂
• MW: 290.281493902206
• CID: 697265
• PubChem ID: 11380719
• Update Time: 2025-04-19

Benzenamine, N-butyl-N-ethyl-4-nitro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-butyl-N-ethyl-4-nitro-3-(trifluoromethyl)-
• N-butyl-N-ethyl-4-nitro-3-(trifluoromethyl)aniline
• DTXSID30464156
• 821777-11-1
• ZHBQTIUZZKRUAV-UHFFFAOYSA-N
• SCHEMBL3054200

• Inchi： 1S/C13H17F3N2O2/c1-3-5-8-17(4-2)10-6-7-12(18(19)20)11(9-10)13(14,15)16/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： ZHBQTIUZZKRUAV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)N(CC)CCCC)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 290.12421228g/mol
• Monoisotopic Mass: 290.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 49.1Ų